Cas no 110830-17-6 (5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one
• CAS No: 110830-17-6
• MF: C₁₁H₈N₂O₃S
• MW: 248.257821083069
• CID: 2606487
• PubChem ID: 2840382
• Update Time: 2025-08-05

5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one
• CBMicro_016737
• 4-Imidazolidinone, 5-(1,3-benzodioxol-5-ylmethylene)-2-thioxo-, (Z)-
• AKOS030745114
• 110830-17-6
• DTXSID20385629

• Inchi： 1S/C11H8N2O3S/c14-10-7(12-11(17)13-10)3-6-1-2-8-9(4-6)16-5-15-8/h1-4H,5H2,(H2,12,13,14,17)
• InChI Key： PKAJHHBFVYAMMP-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=CC2C=CC3=C(C=2)OCO3)N1)=O

Computed Properties

• Exact Mass: 248.02556330Da
• Monoisotopic Mass: 248.02556330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 91.7Ų

Additional information on 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one

Introduction to 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one (CAS No. 110830-17-6)

5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 110830-17-6, belongs to a class of molecules characterized by a fused imidazolidinone core and an aromatic benzodioxole substituent. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one consists of a central imidazolidin-4-one ring, which is functionalized with a sulfur-containing group at the 2-position. This sulfanylidene moiety enhances the compound's reactivity and potential for interaction with biological targets. Additionally, the presence of a benzodioxole (also known as dihydrostilbene oxide) group at the 5-position introduces an aromatic system with known pharmacological activity. This aromatic component is particularly noteworthy due to its structural similarity to natural products such as resveratrol, which has been extensively studied for its antioxidant and anti-inflammatory properties.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the binding affinity and interactions of 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one with various biological targets. Studies suggest that the compound exhibits potent binding properties toward enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key mediators of the inflammatory response and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The ability of this compound to interact with these enzymes may contribute to its potential therapeutic effects in managing inflammatory conditions.

Furthermore, the benzodioxole moiety in 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one has been implicated in its interaction with nuclear receptors, particularly peroxisome proliferator-activated receptors (PPARs). PPARs are transcription factors that play a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammation. Modulation of PPAR activity has been associated with beneficial effects in conditions such as diabetes, obesity, and cardiovascular diseases. The potential for this compound to influence PPAR signaling pathways opens up avenues for exploring its utility in metabolic disorders.

In vitro studies have demonstrated that 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one exhibits significant antioxidant activity. The presence of both the sulfur-containing sulfanylidene group and the aromatic benzodioxole ring contributes to its ability to scavenge reactive oxygen species (ROS) and inhibit oxidative stress-induced damage. Oxidative stress is a hallmark of various pathological conditions, including neurodegenerative diseases, cancer, and aging-related disorders. The antioxidant properties of this compound make it a promising candidate for developing therapeutics aimed at mitigating oxidative damage.

Another area of interest is the potential antimicrobial activity of 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one. Preliminary studies have shown that the compound can inhibit the growth of certain bacterial strains, including those resistant to conventional antibiotics. The mechanism behind this effect may involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. Given the growing concern over antibiotic resistance, compounds with novel antimicrobial properties are highly sought after. The structural features of this molecule make it an attractive candidate for further investigation in this context.

The synthesis of 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted benzodioxole derivatives and imidazolidinone precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Additionally, green chemistry principles have been increasingly applied to minimize environmental impact during synthesis.

Evaluation of the pharmacokinetic properties of 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one is crucial for assessing its potential as a therapeutic agent. Studies have indicated that the compound exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. These pharmacokinetic characteristics are favorable for developing drugs intended for systemic use. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, suggesting a low risk profile for clinical applications.

The future direction of research on 5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylideneimidazolidin-4-one includes further exploration of its mechanism(s) of action in vivo. Animal models are being utilized to investigate its effects on inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preclinical studies are underway to evaluate its potential efficacy in cancer prevention and treatment by modulating key signaling pathways involved in tumor growth and progression.

Collaborations between academic institutions and pharmaceutical companies are fostering interdisciplinary approaches to harnessing the therapeutic potential of 5-(1,3-benzodioxol-5-ylylmethylidene)-2-sulfanylideneimidazolidin-4-one. By integrating insights from chemistry, biology, pharmacology, and computational science, researchers aim to develop novel drug candidates that address unmet medical needs effectively.